Cas no 1286714-18-8 (N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1286714-18-8
• MF: C₂₁H₁₈N₄OS
• MW: 374.458822727203
• CID: 6430802
• PubChem ID: 52906747
• Update Time: 2025-10-28

N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)-2,1,3-benzothiadiazole-5-carboxamide
• F5854-0341
• 1286714-18-8
• N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024522276
• N-phenethyl-N-(pyridin-2-ylmethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• VU0523752-1

• Inchi： 1S/C21H18N4OS/c26-21(17-9-10-19-20(14-17)24-27-23-19)25(15-18-8-4-5-12-22-18)13-11-16-6-2-1-3-7-16/h1-10,12,14H,11,13,15H2
• InChI Key： ANPISYIDEKJAOZ-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(N(CCC3=CC=CC=C3)CC3=NC=CC=C3)=O)=CC2=NS1

Computed Properties

• Exact Mass: 374.12013238g/mol
• Monoisotopic Mass: 374.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1286714-18-8)

N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1286714-18-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiadiazole derivative is characterized by its unique molecular structure, combining a pyridine moiety with a phenylethyl group, which contributes to its potential applications in drug discovery and optoelectronic materials. Researchers are particularly interested in its electronic properties and biological activity, making it a subject of ongoing studies in medicinal chemistry.

The compound's CAS number 1286714-18-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature. Its molecular formula and structural features have been extensively analyzed using techniques such as NMR spectroscopy and mass spectrometry. The presence of both aromatic systems and heterocyclic rings in its structure suggests potential for π-π stacking interactions, a property highly valued in the development of organic semiconductors and fluorescent probes.

In the context of current research trends, N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide aligns with growing interest in small molecule therapeutics and functional materials. The benzothiadiazole core is known to exhibit interesting photophysical properties, making derivatives like this compound candidates for OLED technologies and sensor applications. Additionally, the pyridine and amide functionalities present in the molecule offer potential for hydrogen bonding and metal coordination, expanding its utility in supramolecular chemistry.

From a pharmaceutical perspective, the structural motifs present in CAS 1286714-18-8 suggest possible bioactivity against various biological targets. The phenylethyl group is a common pharmacophore found in many CNS-active compounds, while the pyridine ring often contributes to ligand-receptor interactions. These features have led to speculation about potential applications in neurological research and enzyme inhibition studies, though specific therapeutic indications would require extensive clinical validation.

The synthesis of N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions and purification methods to ensure high purity. Researchers emphasize the importance of structural characterization to confirm the identity of the final product, particularly given the complexity introduced by the multiple aromatic systems. Analytical techniques such as HPLC and elemental analysis are routinely employed to verify compound purity.

In materials science applications, the electronic properties of this benzothiadiazole derivative are of particular interest. The compound's potential for charge transport and light emission makes it relevant to emerging technologies in organic electronics. Recent studies have explored similar structures for use in photovoltaic devices and electroluminescent materials, suggesting possible avenues for future research with this specific compound.

Safety considerations for handling CAS 1286714-18-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended when working with this material in powder form. Storage typically requires protection from moisture and light to maintain stability, with many researchers opting for desiccated conditions at controlled temperatures.

The commercial availability of N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide varies by supplier, with most providers offering it as a research chemical in small quantities. Pricing reflects the compound's specialized nature and synthetic complexity, with purity grades typically ranging from 95% to 98% for most research applications. Researchers are advised to verify certificates of analysis when sourcing this material for sensitive experiments.

Future research directions for this compound may explore its potential in targeted drug delivery systems or as a building block for more complex molecular architectures. The growing interest in multifunctional materials that combine electronic and biological activity suggests that compounds like 1286714-18-8 may find applications at the intersection of these fields. Additionally, computational studies could provide valuable insights into its molecular interactions and property optimization.

In summary, N-(2-phenylethyl)-N-(pyridin-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide represents an interesting case study in structure-activity relationships and materials design. Its unique chemical structure (CAS 1286714-18-8) offers multiple avenues for scientific exploration, from potential pharmaceutical applications to advanced materials development. As research continues to uncover the properties and potential of this compound, it serves as a reminder of the importance of molecular diversity in addressing contemporary scientific challenges.